Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193715 Butenafine hydrochloride 101827-46-7 C23H28ClN
VC0193137 cis Lacidipine 103890-79-5 C26H33NO6
VC0194415 Atorvastatin Acetonide tert-Butyl Ester 125971-95-1 C40H47FN2O5
VC0193608 3-O-Methyldopamine hydrochloride 1477-68-5 C9H14ClNO2
VC0195439 Cloperastine hydrochloride 14984-68-0 C20H25Cl2NO
VC0193704 Betamethasone 17-Propionate 21-Mesylate 15423-80-0 C26H35FO8S
VC0194789 5-Methoxy-1H-benzo[d]imidazol-2(3H)-one 2080-75-3 C8H8N2O2
VC0193375 Eribulin 253128-41-5 C40H59NO11
VC0195558 1-((4-Hydrazinylbenzyl)sulfonyl)pyrrolidine hydrochloride 334981-11-2 C11H17N3O2S. HCl
VC0192876 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide 33924-49-1 C16H16ClNO2
VC0192786 Carbinoxamine maleate 3505-38-2 C20H23ClN2O5
VC0193312 Tetrahydrocurcumin 36062-04-1 C21H24O6
VC0196283 [1,1'-Biphenyl]-2,2',5,5'-tetrol 4371-32-8 C12H10O4
VC0195747 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one 50892-62-1 C13H9ClN2O
VC0196089 Benzo(a)pyrene diol epoxide 55097-80-8 C20H14O3
VC0196198 Myrtillin 6906-38-3 C21H21ClO12
VC0193714 [1,1'-Biphenyl]-4-yl(phenyl)methanol 7598-80-3 C19H16O
VC0194844 [3-[[[2-(Diaminomethyleneamino)-4-thiazolyl]methyl]thio]propionyl]sulfamide Hydrochloride 76824-17-4 C8H14N6O3S3 HCl
VC0193619 5-(propylthio)-1H-benzimidazol-2-amine 80983-36-4 C10H13N3S
VC0196281 3-[(1,1-Dimethylethoxy)methyl]heptane 83704-03-4 C12H26O
VC0193003 Keto Bisoprolol 864544-37-6 C18H29NO5
VC0194845 Famotidine dimer 89268-62-2 C16H23N11O2S5
VC0195041 Atosiban acetate 914453-95-5 C45H71N11O14S2
VC0196271 Magnesium glycerophosphate 927-20-8 C3H9MgO6P
VC0193711 Betamethasone 9,11-Epoxide 981-34-0 C22H28O5